Cas no 104264-55-3 (3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-)

3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)- structure
104264-55-3 structure
Product Name:3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-
CAS No:104264-55-3
MF:C23H38O4
MW:378.545427799225
CID:1142419
PubChem ID:14440530
Update Time:2025-04-20

3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)-
    • 104264-55-3
    • DTXSID00873731
    • Inchi: 1S/C23H38O4/c1-3-4-5-6-7-8-9-10-11-12-20(24)18-21(25)15-13-19-14-16-22(26)23(17-19)27-2/h14,16-17,20,24,26H,3-13,15,18H2,1-2H3
    • InChI Key: HQXJXOYLPWCMGL-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCC(CC(CCC1C=C(OC)C(O)=CC=1)=O)O

Computed Properties

  • Exact Mass: 392.2928
  • Monoisotopic Mass: 378.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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